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Compound of Interest

Compound Name: Neodymium bromide

Cat. No.: B086728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data currently

available for neodymium bromide (NdBr₃). Given the limited direct toxicological data for

neodymium bromide, this guide incorporates information from closely related neodymium

compounds, such as neodymium oxide (Nd₂O₃) and neodymium chloride (NdCl₃), to provide a

comprehensive assessment of potential hazards. The toxicity of these compounds is largely

attributed to the neodymium ion (Nd³⁺). This document is intended to inform safe handling

practices and risk assessments in research and development settings.

Toxicological Data
The acute toxicity of neodymium compounds by ingestion is considered to be low. However,

data for inhalation and chronic exposure suggest more significant health risks. The available

quantitative toxicological data for various neodymium compounds are summarized below.

Table 1: Acute Toxicity Data for Neodymium Compounds
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Compound Test Species Route LD50/LC50 Reference

Neodymium

Silicate
LD50 Rat Oral 525 mg/kg [1]

Neodymium

Oxide

(Nd₂O₃)

LD50 Rat Oral >5,000 mg/kg [2]

Neodymium

Oxide

(Nd₂O₃)

LC50 Rat Inhalation 4,980 mg/m³ [2]

Neodymium

Chloride

(NdCl₃)

LD50 Mouse Oral 3,014 mg/kg [3]

Table 2: Summary of Toxicological Effects of Neodymium Compounds
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Endpoint Effect
Compound(s)
Studied

Key Findings

Skin Irritation Causes skin irritation. Neodymium Bromide
Classified as a skin

irritant.[4]

Eye Irritation
Causes serious eye

irritation.
Neodymium Bromide

Classified as a serious

eye irritant.[4]

Respiratory Irritation
May cause respiratory

irritation.
Neodymium Bromide

May cause irritation to

the respiratory tract.[5]

Inhalation Toxicity

Lung inflammation,

pulmonary alveolar

proteinosis.

Neodymium Oxide

Repeated inhalation

exposure in rats led to

inflammatory cell

infiltration and protein

accumulation in the

lungs.[2]

Systemic Toxicity

(Oral)

Liver, kidney, and

heart toxicity.
Neodymium Chloride

Prolonged oral

administration in mice

induced organ toxicity,

likely through

oxidative stress.

Genotoxicity Hepatic genotoxicity. Neodymium Nitrate

Intragastric

administration in mice

induced DNA damage

in the liver, potentially

via the p53 signaling

pathway.

Carcinogenicity
Not classified as a

carcinogen.

General Neodymium

Compounds

Not listed as a

carcinogen by IARC,

ACGIH, or NTP.

Reproductive/Develop

mental Toxicity

No definitive data

available.

Neodymium Bromide

Hydrate

Effects have not been

fully investigated.[6]

Experimental Protocols
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Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are crucial for the reliable assessment of chemical safety.

The following are summaries of key experimental protocols relevant to the health and safety

assessment of neodymium bromide.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is used to estimate the acute oral toxicity (LD50) of a substance.[7][8]

Principle: A stepwise procedure with a limited number of animals per step is used. The

outcome of each step determines the dose for the next step. The method aims to classify the

substance into a specific toxicity class rather than determining a precise LD50 value, thus

reducing the number of animals required.[9]

Procedure:

A single dose of the substance is administered orally to a small group of animals (typically

three).

Animals are observed for a defined period (e.g., 14 days) for signs of toxicity and mortality.

Depending on the outcome (number of mortalities), the dose is increased or decreased for

the subsequent group of animals, or the study is concluded.

Observations include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity and

behavior pattern.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This guideline describes a procedure for assessing the potential of a substance to cause

irreversible (corrosion) or reversible (irritation) skin damage.

Principle: The substance is applied to a small area of the skin of an animal (typically a rabbit)

for a defined period. The degree of skin reaction is then assessed.
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Procedure:

A small area of the animal's fur is clipped.

The test substance is applied to the skin and covered with a gauze patch.

After a set exposure period (e.g., 4 hours), the patch is removed, and the skin is cleaned.

The skin is observed for erythema (redness) and edema (swelling) at specific intervals

(e.g., 1, 24, 48, and 72 hours after patch removal).

The severity of the skin reactions is scored and used to classify the substance.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause damage to the eye.

Principle: A single dose of the substance is applied to the eye of an animal (typically a

rabbit), and the effects on the cornea, iris, and conjunctiva are observed and scored over

time.

Procedure:

The test substance is instilled into the conjunctival sac of one eye of the animal. The other

eye serves as a control.

The eyes are examined at 1, 24, 48, and 72 hours after application.

Lesions of the cornea (opacity), iris (inflammation), and conjunctiva (redness and swelling)

are scored.

The reversibility of any observed effects is also assessed.

Visualizations
Signaling Pathway: Neodymium-Induced Genotoxicity
Studies on neodymium nitrate suggest that its genotoxicity may be mediated through the p53

signaling pathway, a critical regulator of the cellular response to DNA damage. Neodymium-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


induced oxidative stress can lead to DNA strand breaks, activating this pathway and potentially

leading to apoptosis (programmed cell death).
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Caption: p53-mediated apoptosis pathway potentially induced by neodymium compounds.

Experimental Workflow: Chemical Safety Assessment
The following diagram illustrates a typical workflow for assessing the health and safety of a

chemical substance like neodymium bromide, incorporating both in silico and in vitro/in vivo

testing methodologies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b086728?utm_src=pdf-body-img
https://www.benchchem.com/product/b086728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: New Chemical
(e.g., Neodymium Bromide)

Literature Review &
Existing Data Analysis

In Silico Assessment
(QSAR, Read-Across)

Physicochemical
Properties

In Vitro Testing
(e.g., Skin/Eye Irritation)

Acute Toxicity Testing
(Oral, Dermal, Inhalation)

Hazard Identification &
Risk Assessment

Develop Safety Data Sheet
& Handling Procedures

End

Click to download full resolution via product page

Caption: General workflow for chemical health and safety assessment.
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Safe Handling and Personal Protective Equipment
(PPE)
Based on the known hazards of neodymium compounds, the following handling procedures

and personal protective equipment are recommended to minimize exposure and ensure

laboratory safety.

Table 3: Recommended Handling and Personal Protective Equipment

Control Measure Recommendation

Engineering Controls

- Work in a well-ventilated area, preferably in a

chemical fume hood. - Ensure eyewash stations

and safety showers are readily accessible.

Personal Protective Equipment (PPE)

- Eye/Face Protection: Wear chemical safety

goggles or a face shield. - Skin Protection: Wear

impervious gloves (e.g., nitrile rubber) and a lab

coat. - Respiratory Protection: If dusts are

generated, use a NIOSH-approved respirator

with a particulate filter.

Hygiene Practices

- Avoid breathing dust. - Do not eat, drink, or

smoke in the laboratory. - Wash hands

thoroughly after handling. - Launder

contaminated clothing before reuse.

Storage

- Store in a tightly closed container in a dry,

cool, and well-ventilated place. - Neodymium

bromide is hygroscopic; protect from moisture.

Spill Response

- For dry spills, avoid generating dust. Sweep or

vacuum up the material and place it in a sealed

container for disposal. - For wet spills, absorb

with an inert material and place in a sealed

container for disposal.

Conclusion
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While specific toxicological data for neodymium bromide are scarce, the available information

on other neodymium salts provides a basis for a precautionary approach to its handling.

Neodymium bromide should be considered a skin and eye irritant, with potential for

respiratory irritation. The primary long-term health concerns associated with neodymium

exposure are related to inhalation, which can lead to lung damage, and potential systemic

effects on the liver, kidneys, and heart with chronic exposure. Researchers and drug

development professionals should adhere to strict safety protocols, including the use of

appropriate personal protective equipment and engineering controls, to minimize the risk of

exposure. Further research into the specific toxicological profile of neodymium bromide is

warranted to refine these safety recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086728#health-and-safety-data-for-neodymium-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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